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Compound of Interest

Compound Name: Neuropeptide Y (scrambled)

Cat. No.: B1573921

Get Quote

Introduction & Scientific Context
Scrambled Neuropeptide Y (scNPY) serves as the critical negative control in experiments

involving Neuropeptide Y (NPY).[1][2] While it shares the identical amino acid composition and

molecular weight (~4254 Da) with native NPY, its randomized sequence prevents it from

binding to Y-receptors (Y1, Y2, Y4, Y5).[1]

The Integrity Challenge: The validity of scNPY as a negative control hinges on its

physicochemical state. If scNPY aggregates, precipitates, or degrades due to improper

handling, it fails to control for non-specific effects (e.g., stickiness, charge interactions) of the

peptide backbone. Therefore, the handling protocol for scNPY must rigorously mirror that of

active NPY to ensure that any observed differences in biological assays are solely due to

sequence-specific receptor activation.

Physicochemical Profile
Understanding the molecule is the first step to successful reconstitution.
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Property Specification Implications for Handling

Molecular Weight ~4253.7 – 4271.7 Da

Large peptide; prone to slower

diffusion and steric hindrance.

[2]

Sequence Characteristics
Randomized (e.g., SKPQ...)[1]

[2]

Contains hydrophobic residues

(Tyr, Leu, Ile) and basic

residues (Arg, Lys).[1]

Net Charge Positive (Basic)
Soluble in neutral to slightly

acidic pH.[1]

Hydrophobicity Moderate to High
High risk of adsorption to

plastic and glass surfaces.

Purity Requirement >95% (HPLC)

Impurities (TFA salts) can

affect cell viability; consider

salt exchange for sensitive

assays.[1][2]

Reconstitution Protocol
Core Directive: Vehicle Matching
CRITICAL: The solvent used for scNPY must be identical to the solvent used for the active

NPY experimental group. If you dissolve active NPY in 0.1% Acetic Acid, you must dissolve

scNPY in 0.1% Acetic Acid.

Step-by-Step Methodology
Phase 1: Preparation

Equilibration: Allow the lyophilized peptide vial to warm to room temperature (RT) for at least

30 minutes in a desiccator.

Reasoning: Opening a cold vial introduces atmospheric moisture, leading to hygroscopic

clumping and hydrolysis.

Centrifugation: Spin the vial at 10,000 x g for 1 minute.
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Reasoning: Lyophilized powder is electrostatic and may adhere to the cap. This ensures

full recovery of the mass.

Phase 2: Solubilization (The "Dropwise" Method)
Target Concentration: 1 mg/mL (Stock).[1][2][3][4] Do not attempt to make stocks <0.1 mg/mL,

as peptide loss to adsorption increases exponentially at lower concentrations.

Solvent Selection:

Standard: Sterile, endotoxin-free water.

For "Sticky" Peptides: 0.1% Acetic Acid (v/v) or 0.1% BSA in PBS (only if BSA doesn't

interfere with assay).[1][2]

For High Hydrophobicity: Dissolve in a minimal volume of DMSO (e.g., 50 µL), then dilute

with water to the final volume.[5] Limit final DMSO concentration to <0.1% in the assay.

Addition: Add the solvent to the center of the vial.

Agitation:

Close the vial tightly.[6]

Vortex gently for 30-60 seconds.

Visual Check: The solution must be clear and colorless. If cloudy, sonicate in a water bath

for 30 seconds.

Caution: Do not probe sonicate (generates heat/shear stress).[1][2]

Phase 3: Aliquoting[2]
Material: Use Low-Protein Binding (Siliconized) polypropylene tubes.

Why? NPY and scNPY adhere aggressively to standard polypropylene, potentially

reducing effective concentration by 20-50% within hours.

Volume: Aliquot into single-use volumes (e.g., 10 µL, 50 µL) to avoid freeze-thaw cycles.
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Gas Overlay (Optional): Overlay with argon or nitrogen gas if storing for >6 months to

prevent oxidation of Methionine/Tyrosine residues.[1]

Storage & Stability Matrix
State Temperature Stability Duration Conditions

Lyophilized -20°C or -80°C 12+ Months
Keep desiccated.[2]

Protect from light.[7]

Reconstituted Stock -80°C 3-6 Months
Single-use aliquots

only.

Reconstituted Stock -20°C 1 Month
Acceptable for short-

term use.[2][7]

Working Solution 4°C < 24 Hours
Prepare fresh daily.

Do not refreeze.

Visualizing the Workflow
Diagram 1: Reconstitution & Storage Logic
This flowchart illustrates the decision-making process for dissolving scNPY based on

experimental needs.
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Caption: Decision tree for the optimal reconstitution of scNPY to ensure stability and solubility.
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Diagram 2: Experimental Logic (Negative Control)
This diagram demonstrates how scNPY functions within a receptor signaling assay.

Active NPY
(Ligand) NPY Receptor

(Y1, Y2, etc.)

High Affinity

Scrambled NPY
(Control)

Steric Mismatch

No Binding

Specific Binding Downstream Signaling
(e.g., Ca2+ flux, ERK)

Baseline Signal
(Background)

Click to download full resolution via product page

Caption: Mechanistic comparison of Active NPY vs. Scrambled NPY in receptor binding

assays.

Troubleshooting & Quality Control
Issue: Precipitation upon thawing.

Cause: Freeze-thaw instability or high salt concentration.[2]

Solution: Gently warm to 37°C and vortex. If precipitate remains, centrifuge; if a pellet forms,

the concentration is compromised. Discard and use a fresh aliquot.

Issue: Loss of biological "silence" (scNPY shows activity).[1][2]

Cause: Contamination with active NPY or non-specific toxicity from high DMSO/TFA content.

Solution: Verify purity via HPLC.[6][8][9][10][11] Ensure the vehicle control (solvent only)

shows the same baseline as the scNPY group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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